Cas no 2770486-59-2 ((9H-fluoren-9-yl)methyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}-N-methylcarbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}-N-methylcarbamate
• CAS No: 2770486-59-2
• MF: C₂₅H₂₅NO₄
• MW: 403.47030711174
• CID: 6304679
• PubChem ID: 165993936
• Update Time: 2025-05-20

(9H-fluoren-9-yl)methyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}-N-methylcarbamate Chemical and Physical Properties

Names and Identifiers

• EN300-37397961
• (9H-fluoren-9-yl)methyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}-N-methylcarbamate
• 2770486-59-2

• Inchi： 1S/C25H25NO4/c1-26(16-18-10-12-19(13-11-18)29-15-14-27)25(28)30-17-24-22-8-4-2-6-20(22)21-7-3-5-9-23(21)24/h2-13,24,27H,14-17H2,1H3
• InChI Key： VOIPSRWTMBCULK-UHFFFAOYSA-N
• SMILES： O(C(N(C)CC1C=CC(=CC=1)OCCO)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 403.17835828g/mol
• Monoisotopic Mass: 403.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 8
• Complexity: 525
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 59Ų

Additional information on (9H-fluoren-9-yl)methyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}-N-methylcarbamate

Introduction to (9H-fluoren-9-yl)methyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}-N-methylcarbamate (CAS No. 2770486-59-2)

(9H-fluoren-9-yl)methyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}-N-methylcarbamate) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biomedicine. This compound, identified by its CAS number 2770486-59-2, represents a class of molecules that exhibit promising properties for various therapeutic applications. Its unique structural features, characterized by a fluorene core and a carbamate functional group, make it an intriguing candidate for further investigation in drug discovery and development.

The structural composition of this compound is highly relevant to its potential biological activity. The fluorene moiety, known for its stability and fluorescence properties, often serves as a scaffold in medicinal chemistry due to its ability to enhance the solubility and bioavailability of attached molecules. In contrast, the carbamate group introduces a polar region that can interact with biological targets, such as enzymes and receptors, thereby influencing the compound's pharmacological profile.

Recent advancements in chemical biology have highlighted the importance of designing molecules with precise structural motifs to modulate biological pathways effectively. The presence of the 4-(2-hydroxyethoxy)phenyl substituent in (9H-fluoren-9-yl)methyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}-N-methylcarbamate adds another layer of complexity, enabling interactions with specific biological targets. This substituent is particularly noteworthy because it contains both hydroxyl and ethoxy groups, which can participate in hydrogen bonding and other forms of molecular recognition, respectively.

The pharmaceutical industry has been increasingly interested in carbamate-based compounds due to their versatility in drug design. Carbamates are known to exhibit inhibitory effects on various enzymes, making them valuable candidates for treating conditions such as inflammation, pain, and neurodegenerative diseases. The specific arrangement of atoms in (9H-fluoren-9-yl)methyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}-N-methylcarbamate suggests that it may possess inhibitory activity against certain enzymes or receptors, which could be exploited for therapeutic purposes.

One of the most compelling aspects of this compound is its potential to serve as a lead molecule for further derivatization. By modifying specific functional groups or introducing additional substituents, researchers can fine-tune the pharmacological properties of (9H-fluoren-9-yl)methyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}-N-methylcarbamate to improve its efficacy and selectivity. This flexibility is particularly important in drug development, where achieving the right balance between potency and toxicity is crucial.

In recent years, computational methods have played an increasingly significant role in the design and optimization of pharmaceutical compounds. Molecular modeling techniques can be used to predict the binding affinity of (9H-fluoren-9-yl)methyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}-N-methylcarbamate to biological targets, providing valuable insights into its potential therapeutic effects. These computational approaches complement experimental studies by allowing researchers to screen large libraries of compounds efficiently.

The synthesis of this compound represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves careful control over reaction conditions to ensure high yields and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and transition-metal-catalyzed hydrogenations, have been employed to construct the complex framework of (9H-fluoren-9-yl)methyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}-N-methylcarbamate.

Evaluation of the pharmacokinetic properties of (9H-fluoren-9-yl)methyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}-N-methylcarbamate is essential for determining its suitability as a drug candidate. Parameters such as solubility, bioavailability, metabolic stability, and toxicity must be carefully assessed before proceeding to clinical trials. These studies often involve in vitro assays using cell cultures or animal models to provide preliminary data on the compound's behavior in a biological system.

The growing interest in fluorinated compounds has also contributed to the relevance of (9H-fluoren-9-yl)methyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}-N-methylcarbamate. Fluorine atoms can significantly influence the pharmacokinetic properties of molecules by affecting their metabolic pathways and binding affinity. The presence of fluorine in this compound may enhance its stability against degradation by enzymes or improve its interaction with biological targets.

Future research directions may explore the potential applications of (9H-fluoren-9-yl)methyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}-N-methylcarbamate in treating specific diseases or disorders. For instance, its ability to modulate enzyme activity suggests that it could be useful in managing conditions associated with abnormal enzyme function. Additionally, its unique structural features may make it a valuable tool for studying enzyme mechanisms or developing new diagnostic assays.

In conclusion, (9H-fluoren-9-yl)methyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}-N-methylcarbamate (CAS No. 2770486-59-2) is a promising compound with significant potential in pharmaceutical research and development. Its unique structural features and biological activities make it an attractive candidate for further investigation. As research continues to uncover new therapeutic applications for this class of molecules, (9H-fluoren-9-yl)methyl N-{[4-(2-hydroxyethoxy)phenyl]methyl}-N-methylcarbamate is likely to play an important role in addressing unmet medical needs.